Cas no 2172219-61-1 (1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172219-61-1
• MF: C₁₂H₁₄FN₃O₂S
• MW: 283.32186460495
• CID: 5567664
• PubChem ID: 165592553
• Update Time: 2025-05-20

1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1591218
• 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• 2172219-61-1

• Inchi： 1S/C12H14FN3O2S/c1-9(2)15-19(17,18)12-6-7-14-16(12)11-5-3-4-10(13)8-11/h3-9,15H,1-2H3
• InChI Key： SEZNPDAOYUGNTG-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC=C(C=1)F)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 283.07907603g/mol
• Monoisotopic Mass: 283.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172219-61-1)

The compound 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172219-61-1) is a sulfonamide derivative with a pyrazole core, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and an isopropyl sulfonamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into lead compounds to improve their pharmacokinetic properties. The CAS No. 2172219-61-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.

The synthetic route for 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide typically involves multi-step organic reactions, including sulfonylation and cyclization. Its chemical stability and solubility profile make it suitable for further derivatization, a key factor in structure-activity relationship (SAR) studies. Notably, the presence of the fluorine atom at the 3-position of the phenyl ring contributes to its electronic and steric effects, which are critical for molecular docking simulations.

From an SEO perspective, users often search for terms like "pyrazole sulfonamide uses," "fluorophenyl compounds in drug design," and "CAS 2172219-61-1 supplier." These queries highlight the compound's commercial and research significance. Additionally, discussions on green chemistry and sustainable synthesis methods for such compounds are gaining traction, as industries seek eco-friendly alternatives to traditional synthetic protocols.

In conclusion, 1-(3-fluorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172219-61-1) represents a versatile chemical entity with broad potential in life sciences and material innovation. Its structural features and applications continue to inspire new research directions, making it a focal point for scientists and manufacturers alike.